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This document provides a detailed protocol for an in vitro kinase assay to evaluate the
inhibitory activity of IRE1a-IN-1 against the Inositol-requiring enzyme 1 alpha (IRE1q).
Additionally, it includes a summary of the compound's activity and a diagram of the IRE1a
signaling pathway.

Introduction

Inositol-requiring enzyme 1a (IRELQ) is a key transducer of the Unfolded Protein Response
(UPR), a cellular stress response to the accumulation of unfolded or misfolded proteins in the
endoplasmic reticulum (ER). IRE1a is a bifunctional enzyme with both a serine/threonine
kinase domain and an endoribonuclease (RNase) domain.[1] Upon ER stress, IRE1la dimerizes
and autophosphorylates, leading to the activation of its RNase domain.[2][3] The activated
RNase initiates the unconventional splicing of X-box binding protein 1 (XBP1) mRNA,
producing a potent transcription factor (XBP1s) that upregulates genes involved in protein
folding and quality control.[1][2] IRE1a-IN-1 is a selective inhibitor of IRE1q, targeting its kinase
activity.[4]
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Data Presentation

The inhibitory activities of IRE1a-IN-1 are summarized in the table below, with data compiled

from various assays.

Assay Type Parameter Value Notes
Biochemical Assays
IREla Kinase Highly selective for

o IC50 77 nM
Inhibition IRELla over IRE1PB.[4]
IRE1la RNase

o IC50 80 nM [4]
Inhibition
Recombinant G547 Inhibition of pS274
IRE1la KEN domain IC50 160 nM autophosphorylation.
autophosphorylation [4]

) Recombinant
ATP-site
dephosphorylated
LanthaScreen tracer IC50 0.27 pM
o G547 IREla KEN
binding .
domain.[4]

Cell-Based Assays
Tunicamycin-induced
GFP-IRE1a foci in IC50 0.74 uM [4]
HEK?293 cells
Tunicamycin- and
thapsigargin-induced
XBPL1 luciferase IC50 0.68-1.63 uM [4]

fusion mRNA splicing
in HEK293 cells

Signaling Pathway

The diagram below illustrates the activation of the IRE1la signaling pathway upon ER stress.
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Caption: IRE1la signaling pathway activation under ER stress.

Experimental Protocols
In Vitro Kinase Assay for IREl1a-IN-1 using ADP-Glo™

This protocol is adapted from the general ADP-Glo™ Kinase Assay protocol for the specific
assessment of IRE1a-IN-1's inhibitory effect on IRE1a autophosphorylation.[5][6][7]

Objective: To determine the IC50 value of IRE1a-IN-1 by measuring the inhibition of
recombinant human IRE1a autophosphorylation.

Materials:

Recombinant human IRE1a (cytoplasmic domain)

IREla-IN-1

ADP-Glo™ Kinase Assay Kit (Promega)

Kinase Buffer (e.g., 70 mM Tris pH 7.6, 75 mM NacCl, 10 mM MgCI2, 5 mM DTT, 1 mM ATP)

DMSO

384-well white plates
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e Multichannel pipettes
o Plate reader with luminescence detection capabilities
Procedure:
e Compound Preparation:
o Prepare a stock solution of IRE1a-IN-1 in DMSO.

o Create a serial dilution of IRE1a-IN-1 in kinase buffer to achieve a range of final assay
concentrations. Also, prepare a vehicle control with the same percentage of DMSO.

¢ Kinase Reaction:

[¢]

Add 5 pL of the diluted IRE1a-IN-1 or vehicle control to the wells of a 384-well plate.

[¢]

Add 5 pL of recombinant IRE1a enzyme solution (e.g., 125 nM final concentration) to each
well.

[e]

Initiate the kinase reaction by adding 5 pL of ATP solution to each well.

[e]

Incubate the plate at room temperature for 60 minutes.
o ADP Detection (First Step):

o After the kinase reaction, add 5 pL of ADP-Glo™ Reagent to each well. This will terminate
the kinase reaction and deplete the remaining ATP.[7][8]

o Incubate at room temperature for 40 minutes.[8]
o ATP Generation and Luminescence (Second Step):

o Add 10 pL of Kinase Detection Reagent to each well. This reagent will convert the ADP
generated during the kinase reaction into ATP and provide the necessary components for
the luciferase reaction.[7][8]

o Incubate at room temperature for 30-60 minutes.
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o Measure the luminescence using a plate reader. The luminescent signal is directly
proportional to the amount of ADP produced and thus correlates with kinase activity.

o Data Analysis:
o Subtract the background luminescence (no enzyme control) from all readings.

o Normalize the data by setting the vehicle control (no inhibitor) as 100% activity and a
control with no enzyme as 0% activity.

o Plot the normalized activity against the logarithm of the inhibitor concentration.

o Determine the IC50 value by fitting the data to a four-parameter logistic dose-response
curve.

Experimental Workflow

The following diagram outlines the workflow for the IRE1a in vitro kinase assay.
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Caption: Workflow for the IRE1a in vitro kinase assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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